4-(3-Bromoanilino)-3-(3,4-dimethoxyphenyl)-3-buten-2-one

• IUPAC Name: (Z)-4-(3-bromoanilino)-3-(3,4-dimethoxyphenyl)but-3-en-2-one
• InChI: InChI=1S/C18H18BrNO3/c1-12(21)16(11-20-15-6-4-5-14(19)10-15)13-7-8-17(22-2)18(9-13)23-3/h4-11,20H,1-3H3/b16-11+
• InChI Key: ZOWHLVLONWWTKD-LFIBNONCSA-N
• Canonical SMILES: CC(=O)C(=CNC1=CC(=CC=C1)Br)C2=CC(=C(C=C2)OC)OC
• Isomeric SMILES: CC(=O)/C(=C\NC1=CC(=CC=C1)Br)/C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H18BrNO3
• Molecular Weight: 376.2 g/mol

Description

4-(3-Bromoanilino)-3-(3,4-dimethoxyphenyl)-3-buten-2-one (also known as 3-Bromo-2-methyl-4-aminobut-3-en-2-one) is an organic compound that has been used in a variety of scientific research applications. This compound is a brominated aniline derivative, and has been studied for its ability to act as a ligand in coordination chemistry, as well as its potential as a pharmaceutical agent. In

Scientific Research Applications

Synthesis and Structural Analysis

• Facile Synthesis and High-Spin Cationic States : A study by Ito et al. (2002) discusses the synthesis of brominated poly(N-phenyl-m-aniline)s, which can adopt helical structures and possess unique redox properties, suggesting potential use in materials science (Ito et al., 2002).

Antioxidant Properties

• Synthesis and Antioxidant Properties : Research by Balaydın et al. (2010) indicates that bromination of certain compounds leads to products with effective antioxidant power, hinting at possible applications in the field of oxidative stress and related diseases (Balaydın et al., 2010).

Chemical Properties and Reactions

• Investigation as a Building Block in Organic Synthesis : Westerlund et al. (2001) explored 1-Bromo-3-buten-2-one as a building block in organic synthesis, highlighting its potential in creating complex organic compounds (Westerlund et al., 2001).
• Spectroscopic and Quantum Chemistry Methods : A study by Ramesh et al. (2020) used spectroscopic and quantum chemistry methods to investigate a bromo-based thiophene chalcone derivative, which could have implications in material science and molecular engineering (Ramesh et al., 2020).

Crystal Structure Analysis

• Crystal Packing Analysis : Kumar et al. (2018) conducted a crystal packing analysis of a related compound, providing insights into the structural aspects of such molecules, which is crucial in the design of new materials and drugs (Kumar et al., 2018).

Catalysis

• Manganese Carbonyl Bromide-Catalyzed Reactions : Gregg and Cutler (1994) investigated the use of a manganese carbonyl bromide catalyst, which could be relevant in industrial chemical processes (Gregg & Cutler, 1994).

Nanoparticle Fabrication

• Bright Emission-Tuned Nanoparticles : Fischer et al. (2013) reported on the creation of bright, emission-tuned nanoparticles, suggesting potential applications in areas such as bioimaging and sensors (Fischer et al., 2013).